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CAS No.: 1034-01-1

Cat. No.: S571920

Frequently Asked Questions (FAQSs)

e Q1: What is the established ICso value for Octyl Gallate in inhibiting ATP-induced calcium
increase? Al: In PC12 cells, Octyl Gallate inhibits the ATP-induced increase in intracellular free

Ca?* concentration ([Ca2*]i) with a calculated ICso of 2.84 pM [1].

¢ Q2: What are the primary cellular targets through which Octyl Gallate modulates calcium
signaling? A2: Research indicates that OG acts on multiple targets to inhibit calcium influx. Key
targets include P2X receptor-mediated cation channels, P2Y receptor-induced release from

intracellular stores, and voltage-gated L-type Ca2?* channels that are secondarily activated [1].

¢ Q3: Does the lipophilicity of alkyl gallates influence their inhibitory potency? A3: Yes, studies
show a positive correlation between lipophilicity and inhibitory potency. In experiments on pyruvate
carboxylation and lactate gluconeogenesis, the potency sequence was n-octyl gallate > n-pentyl
gallate > n-propyl gallate > methyl gallate, directly aligning with increasing lipophilicity of the alkyl
chain [2].

Experimental Data Summary

The table below summarizes key quantitative data on Octyl Gallate from recent studies.
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Table 1: Summary of Octyl Gallate's Bioactive Properties

Assay/Model

Reported ICso /
Effective
Concentration

Key Finding / Mechanism

Citation

ATP-induced [Ca2*]iin 2.84 uM Inhibits Ca2* influx via P2X, P2Y [1]
PC12 cells receptors, and voltage-gated

channels.
Anti-Toxoplasma gondii ~ 5.66 uM Inhibits tachyzoite replication; low [3]

(intracellular growth)

HepG2 Cell Growth
Inhibition

Pyruvate Carboxylation
(in isolated
mitochondria)

Multiple doses over 24-
48 hrs

Potency: OG > Pentyl >
Propyl > Methyl Gallate

cytotoxicity (TDso = 26.4 uM).

Induces mitochondrial dysfunction,
reduces ATP, and triggers cell cycle
arrest and apoptosis.

Inhibits mitochondrial energy
metabolism; potency correlates with
lipophilicity.

Detailed Experimental Protocols

Here are the core methodologies for key assays demonstrating Octyl Gallate's activity.

[2]

2]

Protocol: Measuring Effect on ATP-Induced Intracellular Ca%*+

Increase

This protocol is adapted from studies on PC12 cells [1].

e Cell Line: PC12 rat medulla pheochromocytoma cells.

e Cell Culture: Grow cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal
bovine serum (FBS) and 10% horse serum (HS) at 37°C in a humidified atmosphere of 10%
C02/90% Oo.

e Dye Loading: Load cells with 12 pM Fura-2 AM in HEPES-buffered Hanks's solution (HEPES-HBSS)
containing 0.5% bovine serum albumin for 45 minutes at 37°C.
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e Treatment: Pretreat cells with Octyl Gallate (100 nM to 20 uM) for 10 minutes.
e Stimulation & Measurement: Stimulate cells with 100 uM ATP for 90 seconds. Monitor [Ca?*]i using
digital fluorescence imaging (alternating excitation at 340/380 nm, emission at 510 nm).

¢ Data Analysis: Calculate the inhibitory effect of OG by comparing the peak [Ca2*]i response with and
without pretreatment.
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Protocol: Assessing Anti-Parasitic Intracellular Replication

This protocol is used to evaluate OG's efficacy against Toxoplasma gondii [3].

e Host Cells & Parasites: Human Foreskin Fibroblasts (HFFs) and transgenic T. gondii tachyzoites
(e.g., RH-2F strain expressing B-galactosidase).

¢ Infection: Add freshly released tachyzoites to confluent HFF monolayers in a 96-well plate at a low
multiplicity of infection (MOI = 0.2).

¢ Drug Treatment: Add serially diluted Octyl Gallate (e.g., from 50 uM in two-fold dilutions) to the
infected cultures.

¢ Incubation: Incubate the plate for 72 hours at 37°C and 5% CO:..

e Detection: Add 1 mM Chlorophenol Red-p-D-galactopyranoside (CPRG) to the medium. Incubate for
24 hours and measure the absorbance at 560 nm.

¢ Analysis: Calculate parasite number based on a standard curve. Determine the ICso (concentration
that inhibits 50% of parasite growth) using non-linear regression analysis.

Troubleshooting Common Experimental Issues

o Issue: High variability in calcium imaging results.

o Solution: Ensure consistent dye loading times and temperature. Use a perfusion system for
reliable and consistent drug application. Confirm that the Fura-2 dye is fresh and properly
stored.

o Issue: Low potency or efficacy of Octyl Gallate in a new cell system.

o Solution: Verify the expression of OG's molecular targets (e.g., P2X receptors) in your cell
model. Due to its lipophilicity, ensure OG is properly dissolved in DMSO and that the final
DMSO concentration in the assay (typically <0.1%) does not affect cell viability or signaling.
Titrate the concentration range, as cellular context can significantly influence effective dosing

[1] [2].
o Issue: Observed cytotoxicity confounding the results.

o Solution: Always run a parallel cell viability assay (e.g., MTT, MTS) under identical treatment
conditions. The therapeutic index (TDso/ICso) is critical for interpreting specificity. For example,
in anti-parasitic assays, OG's TDso in host cells was 26.4 uM, while the 1Cso against the
parasite was 5.66 UM, indicating a selective window [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://www.smolecule.com/products/s571920?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC2835979/
https://www.science.gov/topicpages/o/octyl+gallate+inhibits
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2022.841941/full
https://www.smolecule.com/products/b571920#octyl-gallate-ic50-calcium-inhibition-optimization
https://www.smolecule.com/products/b571920#octyl-gallate-ic50-calcium-inhibition-optimization
https://www.smolecule.com/products/b571920#octyl-gallate-ic50-calcium-inhibition-optimization
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s571920?utm_src=pdf-bulk
https://www.smolecule.com/products/s571920?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/products/s571920?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

